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Compound of Interest

Compound Name: Ethyl 5-Amino-2-naphthoate

Cat. No.: B8667460

Get Quote

Ethyl 5-amino-2-naphthoate (CAS No: 127810-67-7) is an aromatic compound featuring a

naphthalene core functionalized with both an amino group and an ethyl ester. This bifunctional

nature makes it a valuable building block in synthetic organic chemistry. The naphthalene

scaffold provides a rigid, lipophilic backbone, a common feature in many biologically active

molecules, while the strategically placed amino and ester groups serve as versatile handles for

molecular elaboration. The amino group at the 5-position acts as a potent nucleophile or a site

for forming amides and sulfonamides, and the ethyl ester at the 2-position can be hydrolyzed to

the corresponding carboxylic acid or converted into other functional groups. This unique

combination allows for the systematic construction of complex molecular architectures, making

it a compound of interest for creating libraries of potential therapeutic agents.

Chemical Structure and Physicochemical Properties
The structural identity and key properties of Ethyl 5-amino-2-naphthoate are summarized

below. Understanding these parameters is fundamental to its handling, reaction design, and

purification.

Table 1: Physicochemical Properties of Ethyl 5-amino-2-naphthoate
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Property Value Source

IUPAC Name
ethyl 5-aminonaphthalene-2-

carboxylate
N/A

Synonyms
1-Aminonaphthalene-6-

carboxylic acid ethyl ester
[1]

CAS Number 127810-67-7 [1]

Molecular Formula C₁₃H₁₃NO₂ [2][3]

Molecular Weight 215.25 g/mol [2][3]

Appearance Yellow solid [1]

Melting Point 94-95 °C [1]

Boiling Point Data not readily available N/A

Solubility Data not readily available N/A

Synthesis Protocol: Catalytic Hydrogenation
The most direct and efficient synthesis of Ethyl 5-amino-2-naphthoate involves the reduction

of its nitro precursor, Ethyl 5-nitro-2-naphthoate. Catalytic hydrogenation using palladium on

carbon (Pd/C) is the industry-standard method for this transformation.

Rationale and Mechanistic Insight
The choice of catalytic hydrogenation is predicated on its high selectivity and efficiency. The

nitro group (NO₂) is readily reduced to an amino group (NH₂) under molecular hydrogen (H₂) in

the presence of a metal catalyst like palladium. This process occurs under relatively mild

conditions (low pressure and temperature) and typically proceeds to completion with high

yields, minimizing the formation of byproducts. The reaction mechanism involves the

adsorption of the nitro compound and hydrogen onto the palladium surface, followed by a

stepwise reduction of the nitro group.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of Ethyl 5-amino-2-naphthoate.
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Step-by-Step Laboratory Protocol
This protocol is adapted from a documented synthesis and provides a reliable method for

laboratory-scale preparation.[1]

Vessel Preparation: To a suitable hydrogenation vessel, add Ethyl 5-nitro-2-naphthoate (e.g.,

8.0 g, 0.0326 mol).

Solvent Addition: Add ethanol (200 mL) to create a suspension.

Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (e.g., 600 mg) to

the suspension.

Hydrogenation: Seal the vessel and place it on a hydrogenation apparatus. Pressurize the

vessel with hydrogen gas to 50 psi.

Reaction: Stir the mixture vigorously at room temperature for approximately 3 hours and 30

minutes, monitoring hydrogen uptake.

Catalyst Removal: Upon reaction completion, carefully vent the hydrogen pressure. Filter the

reaction mixture through a pad of a filter aid such as Solka-Floc or Celite® to remove the

Pd/C catalyst.

Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator.

Product: The resulting yellow solid is Ethyl 5-amino-2-naphthoate. The reported yield for

this procedure is quantitative (100%), with a melting point of 94-95 °C.[1]

Applications in Research and Drug Development
Ethyl 5-amino-2-naphthoate's primary value lies in its role as a versatile intermediate for

constructing more complex molecules. Its bifunctional nature allows for diverse chemical

modifications, making it an attractive starting point for generating compound libraries for high-

throughput screening.

A Scaffold for Molecular Elaboration
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The amino and ester groups are orthogonal reaction handles that can be addressed with

different chemistries.

The Amino Group: As a nucleophile, it readily reacts with electrophiles. This is the primary

site for building diversity. Common reactions include acylation to form amides, reaction with

sulfonyl chlorides to form sulfonamides, or reductive amination.

The Ester Group: This group can be hydrolyzed to the carboxylic acid, which can then

undergo a wide range of reactions, such as amide bond formation using coupling reagents or

conversion to other functional groups.

This dual functionality allows chemists to explore structure-activity relationships (SAR) by

systematically modifying different parts of the molecule.

Conceptual Derivatization Pathways
The following diagram illustrates the potential of Ethyl 5-amino-2-naphthoate as a central

scaffold for creating diverse chemical entities.
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Caption: Potential derivatization pathways for Ethyl 5-amino-2-naphthoate.

Safety and Handling
Specific, comprehensive toxicological data for Ethyl 5-amino-2-naphthoate is not readily

available. Therefore, a conservative approach to handling is required, based on data from

structurally similar aminonaphthalene compounds.
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Hazard Classification: Related compounds such as 5-Amino-2-naphthol are classified as

causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation

(H335).[4]

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated

area or a chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat.

Handling: Avoid breathing dust. Avoid contact with skin and eyes.[5] Wash hands thoroughly

after handling.

Storage: Store in a tightly sealed container in a cool, dry place away from light.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the

supplier before use and handle the compound in accordance with good laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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